Cas no 62469-43-6 (2-[bis(1-methylethyl)amino]-1-{[bis(1-methylethyl)amino]methyl}ethyl diphenylacetate)

• Product name: 2-[bis(1-methylethyl)amino]-1-{[bis(1-methylethyl)amino]methyl}ethyl diphenylacetate
• CAS No: 62469-43-6
• MF: C₂₉H₄₄N₂O₂
• MW: 452.67186
• CID: 1638894
• PubChem ID: 3046639

2-[bis(1-methylethyl)amino]-1-{[bis(1-methylethyl)amino]methyl}ethyl diphenylacetate Chemical and Physical Properties

Names and Identifiers

• 2-[bis(1-methylethyl)amino]-1-{[bis(1-methylethyl)amino]methyl}ethyl diphenylacetate
• 1,3-bis[di(propan-2-yl)amino]propan-2-yl 2,2-diphenylacetate
• 62469-43-6
• Benzeneacetic acid, alpha-phenyl-, 2-(bis(1-methylethyl)amino)-1-((bis(1-methylethyl)amino)methyl)ethyl ester
• DTXSID50211503
• BRN 2179443

• Inchi： InChI=1S/C29H44N2O2/c1-21(2)30(22(3)4)19-27(20-31(23(5)6)24(7)8)33-29(32)28(25-15-11-9-12-16-25)26-17-13-10-14-18-26/h9-18,21-24,27-28H,19-20H2,1-8H3
• InChI Key： OJYJAOUVJRSLAF-UHFFFAOYSA-N
• SMILES： CC(C)N(CC(CN(C(C)C)C(C)C)OC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2)C(C)C

Computed Properties

• Exact Mass: 452.34052
• Monoisotopic Mass: 452.34027865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų
• XLogP3: 6.7

Experimental Properties

• PSA: 32.78